7-(2-furylmethyl)-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one

• IUPAC Name: 11-(furan-2-ylmethyl)-8-(4-methoxyphenyl)-5-methyl-2,4,6,7,11-pentazatricyclo[7.4.0.03,7]trideca-1,3,5,8,12-pentaen-10-one
• InChI: InChI=1S/C21H17N5O3/c1-13-22-21-23-17-9-10-25(12-16-4-3-11-29-16)20(27)18(17)19(26(21)24-13)14-5-7-15(28-2)8-6-14/h3-11H,12H2,1-2H3
• InChI Key: JZMHMHYUYORXFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C3C(=NC2=N1)C=CN(C3=O)CC4=CC=CO4)C5=CC=C(C=C5)OC
• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol

Description

The compound 7-(2-furylmethyl)-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a heterocyclic molecule featuring a fused pyrido-triazolo-pyrimidinone scaffold. Key structural attributes include:

• Position 9: A 4-methoxyphenyl group, which may influence electronic properties and receptor binding via its electron-donating methoxy moiety.
• Position 2: A methyl group, likely improving metabolic stability compared to bulkier substituents.

Biological Activity

The compound 7-(2-furylmethyl)-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a complex organic molecule belonging to the class of pyrido[4,3-d]pyrimidine derivatives. These compounds are recognized for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This article reviews the biological activity of this specific compound based on available research findings.

Chemical Structure and Properties

• Molecular Formula : C21H18N4O4
• Molecular Weight : 390.4 g/mol
• Structural Features : The compound contains a pyrido-pyrimidine core with furylmethyl and methoxyphenyl substituents, which contribute to its unique pharmacological profile.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. It may exert its effects through:

• Enzyme Inhibition : Targeting specific enzymes involved in disease pathways.
• Receptor Modulation : Interacting with cellular receptors that regulate physiological processes.

Anticancer Activity

Research indicates that derivatives of pyrido[4,3-d]pyrimidine compounds exhibit significant anticancer properties. For instance:

• Cytotoxicity Studies : In vitro studies have shown that related compounds can inhibit the growth of various cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer) with IC50 values indicating potent activity (values typically ranging from 10 to 50 µM) .
• Mechanism Insights : The anticancer effects are often linked to the induction of apoptosis and inhibition of cell proliferation.

Antimicrobial Activity

The compound has also demonstrated antimicrobial properties:

• Bacterial Inhibition : Studies have reported that certain derivatives can inhibit the growth of pathogenic bacteria, showcasing potential as antibacterial agents .
• Fungal Activity : Some related compounds have shown effectiveness against fungal strains, suggesting a broad-spectrum antimicrobial potential.

Antioxidant Properties

Antioxidant activity is another notable feature:

• DPPH Scavenging Assay : Compounds in this class have been evaluated for their ability to scavenge free radicals in vitro. For example, some derivatives exhibited IC50 values indicating strong antioxidant capacity .

Research Findings and Case Studies

A variety of studies have investigated the biological activities of related compounds. Below is a summary table highlighting key findings:

Study Reference	Biological Activity	IC50 Values	Remarks
	Anticancer (MCF-7)	20 µM	Induces apoptosis
	Antimicrobial	N/A	Effective against S. aureus
	Antioxidant	16.97 µg/mL	Significant free radical scavenging

Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of triazolo-pyrimidines exhibit significant antimicrobial properties. For instance, studies have shown that compounds similar to 7-(2-furylmethyl)-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one demonstrate effectiveness against various gram-positive and gram-negative bacteria. A recent study highlighted that certain synthesized derivatives exhibited activity comparable to standard antibiotics, suggesting potential for development as new antimicrobial agents .

Anticancer Properties

The compound has also been investigated for its anticancer potential. Research has shown that triazolo-pyrimidine derivatives can inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. These findings suggest that the compound could be explored further for its use in cancer therapeutics .

Anti-inflammatory Effects

Triazolo-pyrimidines have been studied for their anti-inflammatory properties. Some derivatives have shown promise in reducing inflammation markers in animal models. This suggests potential applications in treating inflammatory diseases .

Synthesis Techniques

The synthesis of 7-(2-furylmethyl)-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one typically involves multi-step reactions starting from simpler precursors. Common methods include:

• Cyclization Reactions : Utilizing appropriate reagents to facilitate the formation of the triazolo and pyrimidine rings.
• Substitution Reactions : Introducing functional groups through electrophilic substitution to enhance biological activity.

Case Studies

Study	Findings
Antimicrobial Activity Evaluation	A series of synthesized triazolo-pyrimidine derivatives were tested against E. coli and S. aureus strains. Results indicated several compounds with minimum inhibitory concentrations (MIC) comparable to existing antibiotics .
Anticancer Screening	In vitro studies demonstrated that certain derivatives inhibited the growth of human cancer cell lines by inducing apoptosis .
Inflammation Model Testing	Animal studies showed reduced levels of pro-inflammatory cytokines when treated with selected triazolo-pyrimidine compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis of analogs with shared core structures or substituent motifs, highlighting synthetic routes, substituent effects, and inferred pharmacological implications.

Structural Analogs and Substituent Variations

Compound Name	Substituents	Core Structure	Key Differences	Synthesis Method	Potential Implications
Target Compound	7: 2-furylmethyl 9: 4-methoxyphenyl 2: Methyl	Pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one	N/A	Likely via hydrazide cyclization (inferred from )	Enhanced solubility (furan) and metabolic stability (methyl)
7-[3-(Dimethylamino)propyl] Analog ()	7: 3-(Dimethylamino)propyl 9: 4-Methoxyphenyl 2: Methyl	Same as target compound	7-position substituent replaces furylmethyl with a basic dimethylamino group	Recrystallized from ethanol/DMF	Increased basicity may enhance solubility in acidic environments; potential for altered receptor binding
Compound 9b ()	7: Methyl 9: Phenyl Additional: 4-Pyridyl	Pyrimido-thieno-triazolo-pyrimidine	Core includes thieno ring; 9-position phenyl vs. 4-methoxyphenyl	Reaction of hydrazide with pyrimidine intermediate	Thieno ring may reduce solubility; phenyl lacks methoxy’s electron-donating effects
Compound 4f ()	3,6,9: Multiple 4-methoxyphenyl groups	Cyclopenta-pyrido-triazolo-pyrimidinone	Bulky methoxyphenyl substituents at multiple positions	Microwave-assisted synthesis with DMF/acetic acid	High steric hindrance may limit membrane permeability; extended conjugation could improve photostability
EU Patent Compound 5 ()	2: 3-Fluoro-4-methoxyphenyl 7: Tetrahydropyridinyl	Pyrido[1,2-a]pyrimidin-4-one	Fluorine addition at 2-position; tetrahydropyridinyl at 7	Not detailed	Fluorine enhances electronegativity; tetrahydropyridinyl may improve CNS penetration

Pharmacological Inferences

• Solubility: The 2-furylmethyl group (target) may offer better aqueous solubility than the dimethylaminopropyl analog (logP reduction) .
• Stability : Methyl groups at position 2 (target and ) likely reduce oxidative metabolism compared to hydrogen or larger substituents.